Cas no 500898-32-8 (Butanedioic acid, dodecyl-, 1-hexadecyl ester)

Butanedioic acid, dodecyl-, 1-hexadecyl ester structure
500898-32-8 structure
Product Name:Butanedioic acid, dodecyl-, 1-hexadecyl ester
CAS No:500898-32-8
MF:C32H62O4
MW:510.832291126251
CID:1546230
Update Time:2024-08-23

Butanedioic acid, dodecyl-, 1-hexadecyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, dodecyl-, 1-hexadecyl ester
    • Butanedioic acid, 2-dodecyl-, 1-hexadecyl ester
    • Inchi: 1S/C32H62O4/c1-3-5-7-9-11-13-15-16-17-18-20-22-24-26-28-36-32(35)30(29-31(33)34)27-25-23-21-19-14-12-10-8-6-4-2/h30H,3-29H2,1-2H3,(H,33,34)
    • InChI Key: UHFCXBOICGYQBM-UHFFFAOYSA-N
    • SMILES: C(OCCCCCCCCCCCCCCCC)(=O)C(CCCCCCCCCCCC)CC(O)=O

Computed Properties

  • Exact Mass: 509.45723

Experimental Properties

  • Density: 0.920±0.06 g/cm3(Predicted)
  • Boiling Point: 596.8±33.0 °C(Predicted)
  • PSA: 66.43
  • pka: 4.45±0.19(Predicted)
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